Cas no 80026-15-9 (2,4-dibromo-3-chloro-aniline)

• Product Name: 2,4-dibromo-3-chloro-aniline
• CAS No: 80026-15-9
• MF: C₆H₄Br₂ClN
• MW: 285.363658905029
• CID: 3035731
• PubChem ID: 20429804
• Update Time: 2025-06-12

2,4-dibromo-3-chloro-aniline Chemical and Physical Properties

Names and Identifiers

• 2,4-dibromo-3-chloro-aniline
• 2,4-Dibrom-3-chlor-anilin;
• SCHEMBL10990726
• E92291
• starbld0014878
• MFCD22480892
• CS-0190215
• 80026-15-9
• 2,4-dibromo-3-chloroaniline

• Inchi： 1S/C6H4Br2ClN/c7-3-1-2-4(10)5(8)6(3)9/h1-2H,10H2
• InChI Key： PHLQYUCPVZOSAO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1N)Br)Cl

Computed Properties

• Exact Mass: 282.84000
• Monoisotopic Mass: 282.83990Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 4.02840

Additional information on 2,4-dibromo-3-chloro-aniline

2,4-Dibromo-3-Chloro-Aniline (CAS No. 80026-15-9): A Comprehensive Overview

2,4-Dibromo-3-chloro-aniline (CAS No. 80026-15-9) is a halogenated aniline derivative widely utilized in organic synthesis and industrial applications. This compound, characterized by its bromine and chlorine substitutions, plays a pivotal role in the production of dyes, pharmaceuticals, and agrochemicals. Its unique molecular structure, featuring two bromine atoms and one chlorine atom attached to an aniline ring, contributes to its reactivity and versatility in chemical reactions.

The growing interest in halogenated aromatic compounds like 2,4-dibromo-3-chloro-aniline stems from their applications in advanced material science and sustainable chemistry. Researchers and industries are increasingly exploring eco-friendly synthesis methods for such compounds, aligning with global trends toward green chemistry and reduced environmental impact. Questions like "How is 2,4-dibromo-3-chloro-aniline synthesized?" or "What are the industrial uses of halogenated anilines?" are frequently searched, reflecting the demand for detailed technical insights.

From a structural perspective, 2,4-dibromo-3-chloro-aniline exhibits notable stability due to the electron-withdrawing effects of its halogen substituents. This property makes it a valuable intermediate in the synthesis of complex organic molecules, particularly in the development of high-performance dyes and specialty chemicals. Its role in creating lightfast pigments for textiles and coatings is a key area of research, addressing the need for durable and vibrant colorants in the market.

In the pharmaceutical sector, derivatives of 2,4-dibromo-3-chloro-aniline are investigated for their potential bioactive properties. While the compound itself is not a drug, its structural framework is leveraged to design molecules with targeted functionalities. Searches such as "2,4-dibromo-3-chloro-aniline in drug discovery" highlight the curiosity surrounding its applications in medicinal chemistry.

Handling and storage of 2,4-dibromo-3-chloro-aniline require adherence to standard safety protocols, as with most halogenated organic compounds. Proper ventilation, personal protective equipment (PPE), and inert storage conditions are recommended to ensure safe usage. The compound's physical and chemical properties, including melting point, solubility, and stability, are critical for laboratory and industrial workflows.

As sustainability becomes a priority, innovations in the synthesis of halogenated anilines focus on minimizing waste and energy consumption. Catalytic methods and solvent-free reactions are emerging as alternatives to traditional approaches, resonating with searches like "green synthesis of 2,4-dibromo-3-chloro-aniline". These advancements align with the principles of circular economy and responsible chemical manufacturing.

In summary, 2,4-dibromo-3-chloro-aniline (CAS No. 80026-15-9) is a multifaceted compound with significant industrial and scientific relevance. Its applications span from dye production to material science, driven by its unique halogenated structure. Ongoing research and technological advancements continue to expand its potential, making it a subject of enduring interest in the chemical community.